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Compound of Interest

Compound Name: Acetyl bromide

Cat. No.: B1214935

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for informational purposes only and
does not replace a formal risk assessment or safety training. Always consult your institution's
safety protocols and the most current Safety Data Sheet (SDS) before handling acetyl
bromide.

Executive Summary

Acetyl bromide (CHsCOBY) is a highly reactive and corrosive chemical intermediate widely
used in organic synthesis, particularly in the pharmaceutical and dye industries. Its utility is
matched by its significant health and safety hazards, including a violent reaction with water and
severe corrosive effects on skin, eyes, and the respiratory tract. This guide provides an in-
depth overview of the critical health and safety considerations for acetyl bromide, including its
physicochemical properties, toxicological data, safe handling protocols, emergency
procedures, and waste disposal. Detailed experimental protocols for spill neutralization and
diagrams of key reaction and safety workflows are provided to ensure safe laboratory practices.

Physicochemical and Toxicological Properties

A thorough understanding of the properties of acetyl bromide is fundamental to its safe
handling.

Physical and Chemical Properties
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Acetyl bromide is a colorless, fuming liquid with a sharp, pungent odor that turns yellow upon
exposure to air. It is highly volatile, and its vapors are corrosive to metals and tissues.

Property Value Reference(s)
Molecular Formula C2HsBrO

Molecular Weight 122.95 g/mol

Boiling Point 75-77 °C (167-171 °F)

Melting Point -96 °C (-141 °F)

Density 1.663 g/cm3 at 25 °C

Vapor Pressure 122 mmHg at 25 °C

Flash Point 110 °C (230 °F)

Reacts violently with water,
Solubility soluble in ether, chloroform,

and benzene.

Toxicological Data

Acetyl bromide is a corrosive substance that can cause severe burns upon contact. Due to its
high reactivity, specific toxicological studies on acetyl bromide are limited; however, the
primary hazards are associated with its corrosive nature and the toxicity of its hydrolysis
products, hydrogen bromide and acetic acid.
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Parameter Value Species Route Reference(s)

LD50 (Lethal

250 mg/kg Mouse Intraperitoneal
Dose, 50%)
LC50 (Lethal
Concentration, No data available Inhalation
50%)
No specific limits
established for
acetyl bromide.
Occupational Follow guidelines

Exposure Limits for corrosive
materials and
hydrogen
bromide.

Health Hazards and First Aid
Summary of Health Hazards

Exposure to acetyl bromide can occur through inhalation, ingestion, or skin/eye contact.

 Inhalation: Vapors are extremely irritating to the respiratory tract, causing coughing,
shortness of breath, and potentially leading to delayed pulmonary edema.

o Skin Contact: Causes severe skin burns, redness, pain, and blistering.
o Eye Contact: Can cause severe eye damage, including burns and loss of vision.

 Ingestion: Corrosive to the gastrointestinal tract, causing burns, abdominal pain, and shock.

First Aid Measures

Immediate medical attention is crucial following any exposure to acetyl bromide.
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Exposure Route First Aid Protocol

1. Immediately move the victim to fresh air. 2. If

breathing is difficult, administer oxygen. 3. If
Inhalation breathing has stopped, provide artificial

respiration. 4. Seek immediate medical

attention.

1. Immediately flush the affected area with
copious amounts of water for at least 15

Skin Contact minutes while removing contaminated clothing
and shoes. 2. Seek immediate medical

attention.

1. Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting
Eye Contact the upper and lower eyelids. 2. Remove contact

lenses if present and easy to do so. 3. Seek

immediate medical attention.

1. Do NOT induce vomiting. 2. If the person is
Ingestion conscious, rinse their mouth with water. 3. Seek

immediate medical attention.

Reactivity and Incompatibilities

Acetyl bromide is a highly reactive acyl halide. Its most significant hazardous reaction is its
violent hydrolysis.

Reaction with Water and Alcohols

Acetyl bromide reacts violently with water and alcohols to produce corrosive hydrogen
bromide gas and acetic acid. This reaction is highly exothermic and can lead to a rapid
increase in pressure and temperature.
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Figure 1: Simplified reaction mechanism of acetyl bromide hydrolysis.

Incompatibilities
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Acetyl bromide should be stored and handled away from the following substances to prevent
violent reactions:

Water, steam, and moisture

Alcohols

Strong bases (e.g., sodium hydroxide, potassium hydroxide)

Strong oxidizing agents

Amines

Powdered metals

Experimental Protocols

Adherence to strict experimental protocols is essential for the safe handling and use of acetyl
bromide.

Safe Handling and Storage Protocol

Objective: To outline the standard operating procedure for the safe handling and storage of
acetyl bromide in a laboratory setting.

Materials:

Acetyl bromide (in a sealed, appropriate container)
e Fume hood

o Personal Protective Equipment (PPE): chemical-resistant gloves (e.g., butyl rubber), splash
goggles, face shield, and a flame-retardant lab coat.

e Dry, compatible secondary container for transport and storage.

 Inert gas (e.g., nitrogen or argon) for blanketing (optional but recommended for long-term
storage).
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Procedure:
e Preparation:

o Ensure a certified and functioning chemical fume hood is used for all manipulations of
acetyl bromide.

o Don all required PPE before handling the chemical.

o Have an appropriate fire extinguisher (dry chemical or CO2) and a spill kit readily
available. .

e Handling:

[e]

Before use, inspect the acetyl bromide container for any signs of damage or leakage.

o

When transferring acetyl bromide, use a syringe or cannula under an inert atmosphere to
minimize exposure to air and moisture.

o

Avoid contact with incompatible materials.

[¢]

Work with the smallest quantities necessary for the experiment.

e Storage:

[e]

Store acetyl bromide in a tightly sealed, original container.

o

Place the primary container in a dry, compatible secondary container.

[¢]

Store in a cool, dry, well-ventilated area away from direct sunlight and sources of ignition.

o

Store away from incompatible materials.

Spill Neutralization Protocol

Objective: To provide a step-by-step procedure for the safe neutralization of a small-scale
acetyl bromide spill (less than 100 mL) in a laboratory setting.

Materials:
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 Spill kit containing:

o

Dry, inert absorbent material (e.g., vermiculite, sand, or commercial spill absorbent for
acids). Do not use combustible materials like paper towels as the primary absorbent.

o

Sodium bicarbonate (soda ash) or calcium carbonate (lime) for neutralization.

[¢]

Plastic scoops or other non-sparking tools for cleanup.

[¢]

Heavy-duty plastic bags for waste disposal.

[e]

Appropriate PPE (as listed in 5.1).

Procedure:

e Immediate Response:
o Evacuate all non-essential personnel from the immediate area.
o If the spill is large or if there is a fire, activate the fire alarm and evacuate the building.
o Ensure proper ventilation by working in a fume hood if the spill is contained there.

o Containment and Absorption:

o Wearing appropriate PPE, cover the spill with a dry, inert absorbent material, starting from
the outside and working inwards to prevent spreading.

o Neutralization:

o Slowly and carefully add sodium bicarbonate or calcium carbonate to the absorbed spill.
Caution: The neutralization reaction will produce carbon dioxide gas and may be
exothermic. Add the neutralizing agent gradually to control the reaction.

o Mix the neutralizing agent with the absorbent and acetyl bromide mixture using a plastic
scoop.

o Continue adding the neutralizing agent until the effervescence ceases.
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e Cleanup and Disposal:

o Using non-sparking tools, carefully collect the neutralized mixture and place it in a heavy-
duty plastic bag.

o Wipe the spill area with a damp cloth (water can be used at this stage as the bulk of the
acetyl bromide has been neutralized). Place the cloth in the waste bag.

o Seal the bag, label it as "Acetyl Bromide Spill Debris," and dispose of it as hazardous
waste according to your institution's guidelines.

e Decontamination:
o Decontaminate all tools and reusable PPE used during the cleanup.

o Thoroughly wash hands and any exposed skin with soap and water.
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Figure 2: Experimental workflow for acetyl bromide spill response.
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Potential Cellular Signaling Pathways Affected by
Acetyl Bromide

Direct studies on the specific signaling pathways disrupted by acetyl bromide are not readily
available in the public domain, likely due to its high and non-specific reactivity. However, based
on its chemical properties as a potent acetylating agent and its rapid hydrolysis to produce HBr
and acetic acid, we can infer several potential mechanisms of cellular toxicity.

Acetyl bromide can directly acetylate a variety of biomolecules, including proteins, nucleic
acids, and lipids. This non-specific acetylation can lead to enzyme inactivation, disruption of
protein structure and function, and damage to DNA. Furthermore, the rapid hydrolysis of acetyl
bromide in an agueous cellular environment will lead to a significant local decrease in pH due
to the formation of HBr and acetic acid. This acidification can denature proteins and disrupt
cellular processes. The bromide ion itself can also interfere with normal cellular function,
particularly in the central nervous system and thyroid.

The combination of these effects can induce a state of severe cellular stress, leading to the
activation of stress-response pathways, inflammation, and ultimately, cell death through
apoptosis or necrosis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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